Cas no 1249658-93-2 (1-(1-methanesulfonylcyclobutyl)methanamine)

1-(1-Methanesulfonylcyclobutyl)methanamine is a cyclobutyl-derived amine compound featuring a methanesulfonyl substituent, which enhances its stability and reactivity in synthetic applications. The methanesulfonyl group imparts electron-withdrawing properties, making the compound useful as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its rigid cyclobutyl scaffold contributes to steric specificity, enabling selective transformations. The primary amine functionality allows for further derivatization, facilitating the construction of complex molecular architectures. This compound is valued for its synthetic versatility and potential role in medicinal chemistry, where its structural motifs may contribute to bioactive molecule development. Handling requires standard precautions for sulfonamide-containing compounds.
1-(1-methanesulfonylcyclobutyl)methanamine structure
1249658-93-2 structure
Product Name:1-(1-methanesulfonylcyclobutyl)methanamine
CAS No:1249658-93-2
MF:C6H13NO2S
MW:163.23792052269
MDL:MFCD16766478
CID:5098623
PubChem ID:62475081
Update Time:2026-03-02

1-(1-methanesulfonylcyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • C-(1-Methanesulfonyl-cyclobutyl)-methylamine
    • 1-(1-methanesulfonylcyclobutyl)methanamine
    • (1-(Methylsulfonyl)cyclobutyl)methanamine
    • MDL: MFCD16766478
    • Inchi: 1S/C6H13NO2S/c1-10(8,9)6(5-7)3-2-4-6/h2-5,7H2,1H3
    • InChI Key: UXENEQXPIJMSQF-UHFFFAOYSA-N
    • SMILES: C1(S(C)(=O)=O)(CN)CCC1

1-(1-methanesulfonylcyclobutyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1374367-50mg
(1-(Methylsulfonyl)cyclobutyl)methanamine
1249658-93-2 98%
50mg
¥10785.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1374367-100mg
(1-(Methylsulfonyl)cyclobutyl)methanamine
1249658-93-2 98%
100mg
¥10501.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1374367-250mg
(1-(Methylsulfonyl)cyclobutyl)methanamine
1249658-93-2 98%
250mg
¥12657.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1374367-500mg
(1-(Methylsulfonyl)cyclobutyl)methanamine
1249658-93-2 98%
500mg
¥12348.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1374367-1g
(1-(Methylsulfonyl)cyclobutyl)methanamine
1249658-93-2 98%
1g
¥12852.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1374367-2.5g
(1-(Methylsulfonyl)cyclobutyl)methanamine
1249658-93-2 98%
2.5g
¥21593.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1374367-5g
(1-(Methylsulfonyl)cyclobutyl)methanamine
1249658-93-2 98%
5g
¥37692.00 2024-08-09
Advanced ChemBlocks
P49145-1G
1-(1-methanesulfonylcyclobutyl)methanamine
1249658-93-2 97%
1G
$710 2023-09-16
Advanced ChemBlocks
P49145-5G
1-(1-methanesulfonylcyclobutyl)methanamine
1249658-93-2 97%
5G
$2,325 2023-09-16
Enamine
EN300-193274-1.0g
(1-methanesulfonylcyclobutyl)methanamine
1249658-93-2
1g
$0.0 2023-06-08

Additional information on 1-(1-methanesulfonylcyclobutyl)methanamine

Comprehensive Overview of 1-(1-Methanesulfonylcyclobutyl)methanamine (CAS No. 1249658-93-2)

1-(1-Methanesulfonylcyclobutyl)methanamine (CAS No. 1249658-93-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclobutyl ring with a methanesulfonyl group and a methanamine moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a bioisostere or scaffold modifier in small-molecule therapeutics targeting neurological disorders and metabolic diseases.

Recent studies highlight the growing demand for sulfonamide-containing compounds like 1-(1-Methanesulfonylcyclobutyl)methanamine in medicinal chemistry. Its rigid cyclic structure enhances binding affinity to biological targets while the polar sulfonyl group improves solubility—a critical factor addressed in current druglikeness optimization strategies. The compound's amine functionality also allows for straightforward derivatization, aligning with modern high-throughput synthesis approaches in lead compound development.

From a synthetic chemistry perspective, 1249658-93-2 exemplifies innovative cyclobutane ring utilization, a trend reflected in 2023-2024 patent filings for kinase inhibitors and GPCR modulators. Its three-dimensional molecular geometry addresses the pharmaceutical industry's shift toward sp3-rich architectures to escape flat aromatic systems. Computational studies suggest this compound could help overcome blood-brain barrier permeability challenges—a hot topic in CNS drug development forums.

Analytical characterization of 1-(1-Methanesulfonylcyclobutyl)methanamine typically involves advanced techniques like LC-MS purity analysis and multinuclear NMR spectroscopy. The compound's stability profile makes it suitable for automated parallel synthesis platforms, answering industry demands for fragment-based drug discovery reagents. Quality control specifications often require ≤0.5% impurities by HPLC-UV, meeting stringent ICH guidelines for pharmaceutical intermediates.

Environmental and safety assessments of CAS 1249658-93-2 indicate favorable green chemistry metrics compared to traditional aromatic amines. Its low ecotoxicity profile aligns with growing regulatory emphasis on sustainable chemical manufacturing. Storage recommendations typically suggest inert atmosphere protection due to the amine group's reactivity, with stability maintained at -20°C for long-term preservation.

The commercial availability of 1-(1-Methanesulfonylcyclobutyl)methanamine has expanded through custom synthesis providers and building block catalogs, reflecting its rising importance in hit-to-lead optimization. Current price benchmarks range from $120-$250 per gram at research quantities, with bulk pricing available for preclinical development programs. Suppliers often provide structure-activity relationship data packages to support medicinal chemistry teams.

Future research directions for this compound may explore its utility in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design—two rapidly evolving areas in drug discovery. The methanesulfonyl group's potential as a hydrogen bond acceptor could also facilitate development of allosteric modulators, particularly for challenging targets like protein-protein interactions.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司